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Compound of Interest

Compound Name: GMB-475

Cat. No.: B1192926

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational procedures, and disposal plans for
the handling of GMB-475, a potent, research-grade PROTAC (Proteolysis Targeting Chimera)
designed to induce the degradation of the BCR-ABL1 protein. Adherence to these guidelines is
essential to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE) for GMB-475

Standard laboratory PPE is required at all times when handling GMB-475 in solid form or in
solution. The following table summarizes the necessary equipment.
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Specification/Stand
PPE Category Item d Notes
ar

Double-gloving is
. - . recommended when
Hand Protection Gloves Nitrile, 0.11 mm thick ,
handling stock

solutions.

Goggles are required
Eye Protection Safety Glasses ANSI Z87.1-rated when there is a splash
hazard.

Should be flame-
] resistant if working
Body Protection Laboratory Coat Standard )
with flammable

solvents.

Required when
i ) ) handling the powder
Respiratory Respirator N95 or higher ]
form outside of a fume

hood.

Operational Plan: Handling and Storage

Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.
o GMB-475 powder should be stored at -20°C for long-term stability.[1]

o Stock solutions, typically prepared in DMSO, should be aliquoted to avoid repeated freeze-
thaw cycles and stored at -80°C.[2]

Preparation of Solutions:

» Always handle the solid form of GMB-475 in a chemical fume hood to avoid inhalation of the
powder.

o Use a calibrated scale to weigh the desired amount of GMB-475.
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e To prepare a stock solution, dissolve GMB-475 in an appropriate solvent such as DMSO.[1]
e Ensure the solution is thoroughly mixed before use in experiments.

General Handling:

o Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.

» Do not eat, drink, or smoke in the laboratory where GMB-475 is being handled.

o Work in a well-ventilated area, preferably a chemical fume hood, especially when working
with volatile solvents.

Disposal Plan

All waste materials contaminated with GMB-475 must be treated as hazardous chemical waste
and disposed of according to institutional and local regulations.

Liquid Waste:

e Collect all liquid waste containing GMB-475, including the first rinse of any glassware, in a
designated, sealed, and clearly labeled hazardous waste container.

e The container should be stored in a secondary containment bin.
e Do not mix with incompatible waste streams.
Solid Waste:

e Solid waste, such as contaminated pipette tips, gloves, and empty vials, should be collected
in a separate, clearly labeled hazardous waste container.

o Empty containers must be triple-rinsed with an appropriate solvent, with the first rinse
collected as hazardous waste, before being disposed of as regular lab glass or plastic.

Mechanism of Action: GMB-475 Signaling Pathway

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1192926?utm_src=pdf-body
https://www.tocris.com/products/gmb-475_7265
https://www.benchchem.com/product/b1192926?utm_src=pdf-body
https://www.benchchem.com/product/b1192926?utm_src=pdf-body
https://www.benchchem.com/product/b1192926?utm_src=pdf-body
https://www.benchchem.com/product/b1192926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁie,;\‘:iltall:i]lgy Sltjrilcineg

GMB-475 is a PROTAC that co-opts the cell's natural protein disposal system to target and
degrade the BCR-ABL1 fusion protein, an oncoprotein critical in chronic myeloid leukemia. It
functions by forming a ternary complex between the target protein and an E3 ubiquitin ligase,
leading to the ubiquitination and subsequent proteasomal degradation of BCR-ABLL1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. GMB 475 | Active Degraders | Tocris Bioscience [tocris.com]
e 2. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
GMB-475]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192926#personal-protective-equipment-for-
handling-gmb-475]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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